![molecular formula C25H22N2O2S2 B2738757 2-((2-(3,4-dimethylphenyl)-2-oxoethyl)thio)-3-phenyl-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one CAS No. 709000-78-2](/img/structure/B2738757.png)
2-((2-(3,4-dimethylphenyl)-2-oxoethyl)thio)-3-phenyl-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((2-(3,4-dimethylphenyl)-2-oxoethyl)thio)-3-phenyl-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C25H22N2O2S2 and its molecular weight is 446.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
Research into linked heterocyclic compounds containing the thienopyrimidinone moiety demonstrates significant antimicrobial properties. For instance, compounds synthesized through the one-pot cyclo-condensation of specific pyrimidinamines, aryl/heteroaryl aldehyde, and thioglycolic acid were confirmed to exhibit good inhibitory activity against both Gram-positive and Gram-negative bacteria, as well as fungi. This includes compounds with moieties like 4-nitrophenyl, 3-nitrophenyl, and 4-dimethylaminophenyl at the 2-position of the thiazolidin-4-one ring, showcasing their potential as broad-spectrum antimicrobial agents (Reddy, Devi, Sunitha, & Nagaraj, 2010).
Anti-HIV-1 Activity
Further research into the thienopyrimidinone derivatives reveals their potential application in anti-HIV treatments. A study on new 2-[2-(3,5-dimethylphenoxy)ethyl]thio derivatives of pyrimidin-4(3H)-one containing various substituents at positions 5 and 6 of the pyrimidine ring found that certain derivatives suppress the reproduction of the human immunodeficiency virus type 1 (HIV-1) in vitro. Specifically, the 6-benzyl and 6-(2,6-difluorobenzyl) derivatives demonstrated virus-inhibiting properties, highlighting the potential of these compounds in HIV-1 therapy (Novikov, Ozerov, Sim, & Buckheit, 2004).
Anticancer Research
The exploration of 5,6-annulated 2-arylthieno [2,3-d]pyrimidin-4(3H)-ones for anticancer applications has shown promising results. By evaluating their cytotoxicity against various cancer cells, their impact on the polymerization of tubulin, and their vascular-disrupting and anti-angiogenic activities, researchers have identified structure-activity relationships that suggest certain derivatives as promising anticancer drug candidates. Specifically, a derivative with a 3-iodo-4,5-dimethoxyphenyl substituted thienopyrimidine exhibited notable anticancer potential, warranting further research in this direction (Gold, Köhler, Lanzloth, Andronache, Anant, Dandawate, Biersack, & Schobert, 2020).
Properties
IUPAC Name |
10-[2-(3,4-dimethylphenyl)-2-oxoethyl]sulfanyl-11-phenyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O2S2/c1-15-11-12-17(13-16(15)2)20(28)14-30-25-26-23-22(19-9-6-10-21(19)31-23)24(29)27(25)18-7-4-3-5-8-18/h3-5,7-8,11-13H,6,9-10,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UROZVABJWPIPFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)CSC2=NC3=C(C4=C(S3)CCC4)C(=O)N2C5=CC=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.